1-(4-Nitrophenyl)-3-quinolin-3-ylurea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(4-Nitrophenyl)-3-quinolin-3-ylurea is a urea derivative featuring a 4-nitrophenyl group and a quinolin-3-yl substituent. This compound is part of a broader class of arylurea derivatives studied for applications in medicinal chemistry, including antimicrobial, anticancer, and anti-inflammatory activities .
Properties
IUPAC Name |
1-(4-nitrophenyl)-3-quinolin-3-ylurea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3/c21-16(18-12-5-7-14(8-6-12)20(22)23)19-13-9-11-3-1-2-4-15(11)17-10-13/h1-10H,(H2,18,19,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYIMBYLWNLKHP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=N2)NC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.29 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications and Electronic Effects
Table 1: Key Structural and Electronic Differences
| Compound Name | Substituent R₁ | Substituent R₂ | Key Electronic Features |
|---|---|---|---|
| 1-(4-Nitrophenyl)-3-quinolin-3-ylurea | 4-Nitrophenyl | Quinolin-3-yl | Strong electron-withdrawing (NO₂), planar aromatic (quinoline) |
| 1-(4-Nitrophenyl)-3-phenylurea | 4-Nitrophenyl | Phenyl | Moderate electron-withdrawing (NO₂), simple aromatic (phenyl) |
| 1-(4-Chlorophenyl)-3-pyridin-2-ylurea | 4-Chlorophenyl | Pyridin-2-yl | Moderate electron-withdrawing (Cl), basic heterocycle (pyridine) |
| N-(4-Cyanophenyl)-N'-phenylurea | 4-Cyanophenyl | Phenyl | Strong electron-withdrawing (CN), linear dipole (C≡N) |
| 1-(4-Nitrophenyl)-3-phenyl-2-thiourea | 4-Nitrophenyl | Phenyl (thiourea) | Thioamide group (S replaces O), altered H-bonding capacity |
- Quinoline vs.
- Nitro vs. Chloro/Cyano: The nitro group (NO₂) is more electron-withdrawing than chloro (Cl) or cyano (CN), influencing reactivity and binding affinity in enzymatic targets .
- Thiourea vs. Urea : Thiourea derivatives exhibit reduced hydrogen-bonding capacity but increased lipophilicity, affecting membrane permeability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
